Cas no 1704082-70-1 (1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one)
1704082-70-1 structure
Product name:1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one
CAS No:1704082-70-1
MF:C13H15BrFNO2
MW:316.166106462479
MDL:MFCD28400469
CID:4703533
1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-(4-bromo-2-fluorophenoxy)ethyl)piperidin-4-one
- AM88039
- 1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one
-
- MDL： MFCD28400469
- Inchi： 1S/C13H15BrFNO2/c14-10-1-2-13(12(15)9-10)18-8-7-16-5-3-11(17)4-6-16/h1-2,9H,3-8H2
- InChI Key： KGXGFJQRTJRKKW-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)F)OCCN1CCC(CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 280
- Topological Polar Surface Area: 29.5
1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D626499-1g |
1-(2-(4-bromo-2-fluorophenoxy)ethyl)piperidin-4-one |
1704082-70-1 | 97% | 1g |
$1520 | 2024-05-24 | |
| eNovation Chemicals LLC | D626499-1g |
1-(2-(4-bromo-2-fluorophenoxy)ethyl)piperidin-4-one |
1704082-70-1 | 97% | 1g |
$1520 | 2025-02-21 | |
| TRC | B299320-500mg |
1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one |
1704082-70-1 | 500mg |
$ 530.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D626499-1g |
1-(2-(4-bromo-2-fluorophenoxy)ethyl)piperidin-4-one |
1704082-70-1 | 97% | 1g |
$1520 | 2025-02-25 | |
| TRC | B299320-250mg |
1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one |
1704082-70-1 | 250mg |
$ 315.00 | 2022-06-07 |
1-(2-(4-Bromo-2-fluorophenoxy)ethyl)piperidin-4-one Related Literature
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
-
Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
-
Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
-
Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
-
Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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